Cas no 1343048-89-4 (ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate)

• Product Name: ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate
• CAS No: 1343048-89-4
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 4590561
• PubChem ID: 63356234
• Update Time: 2025-08-04

ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate

• Inchi： 1S/C7H11N3O2/c1-4-12-7(11)6-8-5(2)9-10(6)3/h4H2,1-3H3
• InChI Key： VCYYMPFMOTUVNW-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OCC)=O)=NC(C)=N1

Additional information on ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate

Ethyl 1,3-Dimethyl-1H-1,2,4-Triazole-5-Carboxylate: A Comprehensive Overview

Ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 1343048-89-4) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of the ethyl ester group and the dimethyl substituents on the triazole ring imparts distinctive chemical properties to this molecule.

The molecular structure of ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate is characterized by a triazole ring with two methyl groups at positions 1 and 3 and an ethyl ester group at position 5. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted its potential as a building block in organic synthesis due to its ability to undergo nucleophilic substitution and condensation reactions.

One of the most notable applications of ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate is in the field of agrochemistry. Researchers have demonstrated its effectiveness as a precursor for the synthesis of fungicides and herbicides. The triazole moiety is known for its ability to inhibit fungal enzymes such as cytochrome P450 lanosterol demethylase (CYP51), making it a valuable component in antifungal agents.

In addition to its agricultural applications, ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate has shown promise in medicinal chemistry. Its ability to act as a scaffold for drug design has led to investigations into its potential as an anti-inflammatory and anticancer agent. Recent studies have explored its role in modulating cellular signaling pathways and its interaction with key proteins involved in disease progression.

The synthesis of ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate involves a multi-step process that typically begins with the preparation of the triazole ring followed by esterification. One common method involves the reaction of an appropriate aldehyde or ketone with hydrazine derivatives under acidic conditions to form the triazole ring. Subsequent esterification with ethanol yields the final product.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing ethyl 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency while reducing environmental impact.

The physical properties of ethyl 1,3-dimethyl